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Introduction and Background

The global phase-out of per- and poly-fluoroalkyl substances (PFAS) has created an urgent need for high-

performance, durable, and eco-friendly water-repellent finishes for textiles [1]. Conventional PFAS-based

chemistries face increasing regulatory restrictions worldwide, including California's Safer Clothes and

Textiles Act (AB 1817) banning PFAS-treated textiles from January 2025, and France outlawing PFASs in

consumer clothing and footwear from 2026 [1]. This regulatory landscape has accelerated research into

fluorine-free alternatives that match the performance of legacy chemistries while minimizing environmental

impact.

Sol-gel synthesis has emerged as a promising approach for developing hybrid organic-inorganic coatings that

confer excellent water repellency to textiles [1] [2]. The process involves the hydrolysis and condensation of

silane precursors to form a nanostructured layer on fiber surfaces, creating the micro-roughness and low

surface energy required for hydrophobicity [3] [2]. This technology is particularly valuable because it

provides a sustainable, industrially scalable route to high-performance finishes compatible with both natural

and synthetic fibers [1].

Chemical Principles and Formulation

2.1 Chemical Composition

The sol-gel process for textile water repellency typically utilizes triethoxy(octyl)silane (OS) as the primary

precursor, which can be combined with amino-terminated polydimethylsiloxane (APT-PDMS) aqueous
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dispersion to create a hybrid organic-inorganic coating system [1]. The octyl groups (C8) provide low

surface energy, while the silane backbone enables strong adhesion to textile substrates through the formation

of Si-O-Cellulose or Si-O-Si bonds.

The sol-gel chemistry proceeds through two principal reactions:

Hydrolysis: ≡Si-OR + H₂O → ≡Si-OH + ROH

Condensation: ≡Si-OH + ≡Si-OH → ≡Si-O-Si≡ + H₂O or ≡Si-OR + ≡Si-OH → ≡Si-O-Si≡ + ROH [2]

These reactions are influenced by critical parameters including pH, water-to-alkoxide ratio, catalyst type, and

reaction temperature [2]. Under acidic conditions (pH < 5), hydrolysis dominates over condensation,

resulting in linear chain-like structures. Under basic conditions (pH > 7), condensation accelerates,

producing highly branched three-dimensional networks [2].

2.2 Role of Key Components

Octylsilane: Provides hydrophobic character through non-hydrolyzable alkyl chains that orient
outward from the fiber surface, creating a low-energy barrier [1] [2].

Amino-functionalized polydimethylsiloxane (APT-PDMS): Enhances flexibility, durability, and
adhesion of the coating while maintaining a soft fabric handle [1].

Tetraethyl orthosilicate (TEOS): Serves as a cross-linking agent with four hydrolyzable ethoxy
groups that strengthen the silica network [2].

Methyltriethoxysilane (MTES): Used to modify the network structure, reducing crack formation
during drying by suppressing condensation reactions [2].

Experimental Protocols

3.1 Sol Preparation and Synthesis

Materials:

Triethoxy(octyl)silane (OS)

Amino-terminated polydimethylsiloxane (APT-PDMS) aqueous dispersion
Ethanol (≥ 99%)

Ammonia solution (25%) or hydrochloric acid (37%) for pH adjustment
Deionized water

Synthesis Procedure:
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Pre-hydrolysis of OS: Prepare a solution with molar ratios OS:EtOH:H₂O = 1:20:5. Adjust pH to 4

using HCl with continuous stirring for 60 minutes at room temperature [2].

Main Sol Preparation:

Combine APT-PDMS dispersion with ethanol and water (approximately 30:60:10 by volume).
Adjust pH to 8 using ammonia solution [1] [2].

Slowly add the pre-hydrolyzed OS solution to the APT-PDMS dispersion with vigorous stirring.
Continue stirring for 2-4 hours until a homogeneous sol is formed.

Sol Aging: Allow the sol to age for 24 hours at room temperature before application to ensure

complete hydrolysis and pre-condensation [1].

Critical Parameters:

pH: Acidic pre-hydrolysis (pH ≈ 4) followed by basic condensation (pH ≈ 8) optimizes network

formation [2].
Water content: Near-stoichiometric water-to-alkoxide ratio minimizes structural stress and crack

formation [2].
Temperature: Maintain at 25±2°C throughout synthesis for reproducible results [1].

3.2 Textile Substrate Preparation

Materials: Plain-weave cotton and/or polyester fabrics

Preparation Steps:

Scouring: Treat fabrics with 2% non-ionic detergent solution at 60°C for 30 minutes to remove
manufacturing residues.

Rinsing: Thoroughly rinse with deionized water until neutral pH.
Drying: Oven dry at 80°C for 15 minutes [1].

3.3 Coating Application

Pad-Dry-Cure Method:

Immersion: Immerse pre-weighed fabric samples in the prepared sol for 5 minutes at room

temperature.
Padding: Pass immersed fabrics through a padder with nip pressure adjusted to achieve 80±5% wet

pick-up.
Drying: Dry at 100°C for 3 minutes in a laboratory oven.
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Curing: Cure at 150°C for 3 minutes to complete condensation and network formation [1].

Table 1: Optimal Application Parameters for Different Fabric Types

Parameter Cotton Polyester

Sol Concentration 5% (w/w) 4% (w/w)

Immersion Time 5 minutes 5 minutes

Wet Pick-up 80% 75%

Drying Temperature 100°C 100°C

Curing Temperature 150°C 150°C

Curing Time 3 minutes 3 minutes

Performance Characterization and Data

The performance of octylsilane-modified sol-gel treatments was rigorously evaluated using standardized

textile testing methods, with results benchmarked against commercial fluorinated finishes [1].

Table 2: Water Repellency Performance Before and After Laundering

Test Parameter Treated Cotton Treated Polyester Fluorinated Control

Initial Contact Angle 130° 145° 140°

Contact Angle After 5 Washes 125° 140° 135°

Initial Spray Rating (ISO 4920) 5/5 5/5 5/5

Spray Rating After 5 Washes 5/5 5/5 4/5

AATCC 193 Repellence Grade 7 7 7
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Table 3: Durability and Comfort Properties

Property Treated Cotton Treated Polyester
Untreated
Control

Bending Stiffness
Increase

≤5% ≤5% -

Water Vapor
Permeability Loss

≤5% ≤5% -

Abrasion Resistance 85% retention after
10,000 cycles

90% retention after
10,000 cycles

-

Experimental Workflow

The following diagram illustrates the complete sol-gel finishing process from sol preparation to final

characterization:
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Optimization Guidelines and Troubleshooting

6.1 Critical Optimization Parameters

pH Control: Maintain precise pH control at each stage - acidic (pH ≈ 4) for pre-hydrolysis to create

linear structures, and basic (pH ≈ 8) for condensation to form 3D networks [2].

Precursor Ratios: Optimize TEOS:OS ratio between 4:6 to 6:4 molar ratios to balance network

density and hydrophobic character [2].

Thermal Processing: Ensure gradual temperature ramping during curing to prevent rapid solvent

evaporation and crack formation.

6.2 Common Issues and Solutions

Poor Durability: Increase curing temperature or time to enhance cross-linking. Consider

incorporating amino-functional silanes to improve adhesion.
Stiff Fabric Handle: Reduce solid content in sol or incorporate flexible siloxanes like APT-PDMS [1].

Water Repellency Failure: Verify alkyl chain length (C8 optimal), check substrate cleanliness, and
ensure complete condensation during curing.

Conclusion and Applications

Octylsilane-modified sol-gel finishing provides a viable, high-performance alternative to PFAS-based water-

repellent treatments for textiles [1]. The technology offers excellent durability with ≤5% loss of water vapor

permeability and only marginal increases in bending stiffness, maintaining fabric comfort and breathability

[1].

The applications extend across multiple sectors:

Outdoor and Technical Apparel: Water-repellent jackets, pants, and protective gear
Military and Workwear: Durable water repellency for demanding environments

Medical Textiles: Fluid-resistant gowns and drapes
Automotive and Upholstery Fabrics: Spill and stain resistance

The sol-gel process with octyl silanetriol represents a sustainable, industrially scalable approach that meets

both performance requirements and evolving environmental regulations, positioning it as a key technology
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for the next generation of functional textiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12157011/
https://www.sciencedirect.com/science/article/abs/pii/S2468023022005454
https://pubs.rsc.org/en/content/articlehtml/2025/su/d4su00674g
https://www.smolecule.com/products/b1900807#sol-gel-synthesis-with-octyl-silanetriol-for-textiles
https://www.smolecule.com/products/b1900807#sol-gel-synthesis-with-octyl-silanetriol-for-textiles
https://www.smolecule.com/products/b1900807#sol-gel-synthesis-with-octyl-silanetriol-for-textiles
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1900807?utm_src=pdf-bulk
https://www.smolecule.com/products/s1900807?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 9 / 9 Tech Support

https://www.smolecule.com/products/s1900807?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

